Cas no 1380680-50-1 (4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride)

• Product Name: 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride
• CAS No: 1380680-50-1
• MF: C₈H₁₅ClF₂N₂
• MW: 212.667907953262
• CID: 1087261
• PubChem ID: 73554121
• Update Time: 2025-05-21

4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride
• Piperidine, 4-(3,3-difluoro-1-azetidinyl)-, hydrochloride
• 1380680-50-1
• O11068
• MFCD17215901
• 4-(3,3-difluoroazetidin-1-yl)piperidine;hydrochloride
• AS-50147
• IQLMADPHNURAPP-UHFFFAOYSA-N
• 4-(3,3-difluoroazetidin-1-yl)piperidinehydrochloride
• 4-(3,3-DIFLUOROAZETIDIN-1-YL)PIPERIDINE HCL
• SB50840
• AKOS022185230

• MDL： MFCD22393478
• Inchi： 1S/C8H14F2N2.ClH/c9-8(10)5-12(6-8)7-1-3-11-4-2-7;/h7,11H,1-6H2;1H
• InChI Key： IQLMADPHNURAPP-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN(C1)C1CCNCC1)F

Computed Properties

• Exact Mass: 212.0891825g/mol
• Monoisotopic Mass: 212.0891825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride

Research Briefing on 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride (CAS: 1380680-50-1): Recent Advances and Applications

4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride (CAS: 1380680-50-1) is a fluorinated piperidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its utility in the synthesis of bioactive molecules targeting various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. This briefing provides an overview of the latest research developments involving this compound, focusing on its synthetic applications, pharmacological properties, and emerging roles in drug design.

Recent synthetic methodologies have demonstrated the efficiency of 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride as a key intermediate in the preparation of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of selective JAK3 inhibitors, where the difluoroazetidine moiety was found to enhance binding affinity and metabolic stability. The compound's unique structural features, including the rigid azetidine ring and fluorine substitutions, contribute to improved pharmacokinetic profiles in preclinical models.

In the realm of CNS drug development, researchers have explored the compound's potential as a scaffold for σ1 receptor ligands. A recent patent application (WO2023051234) disclosed derivatives of 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride that exhibit nanomolar affinity for σ1 receptors, with promising results in animal models of neuropathic pain. The hydrochloride salt form (CAS: 1380680-50-1) was particularly noted for its enhanced solubility and bioavailability compared to the free base form.

From a mechanistic perspective, computational studies have shed light on the conformational preferences of this molecule. Molecular dynamics simulations published in ACS Omega (2024) revealed that the difluoroazetidine ring adopts a distinct puckered conformation that facilitates optimal interactions with biological targets. This structural insight has informed the design of several clinical candidates currently in Phase I trials for inflammatory disorders.

The compound has also found applications in PET tracer development. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals described the synthesis of fluorine-18 labeled analogs of 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride for imaging neuroinflammation. The radiolabeled derivatives demonstrated excellent blood-brain barrier penetration and target specificity in primate studies.

Looking forward, the versatility of 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride continues to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a component of covalent inhibitors for challenging therapeutic targets. The compound's commercial availability (as catalog number 1380680-50-1 from major chemical suppliers) has facilitated its widespread adoption in drug discovery programs.

In conclusion, 4-(3,3-Difluoroazetidin-1-yl)piperidine hydrochloride represents a valuable chemical tool with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compound of continuing interest for pharmaceutical research. Future studies will likely explore its potential in emerging therapeutic modalities and further optimize its physicochemical properties for clinical translation.